Cas no 2228054-87-1 (methyl (3R)-3-{bicyclo2.2.1heptan-2-yl}-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-{bicyclo2.2.1heptan-2-yl}-3-hydroxypropanoate
• CAS No: 2228054-87-1
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 6108313
• PubChem ID: 165654826
• Update Time: 2025-10-30

methyl (3R)-3-{bicyclo2.2.1heptan-2-yl}-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-{bicyclo2.2.1heptan-2-yl}-3-hydroxypropanoate
• 2228054-87-1
• methyl (3R)-3-{bicyclo[2.2.1]heptan-2-yl}-3-hydroxypropanoate
• EN300-1744770

• Inchi： 1S/C11H18O3/c1-14-11(13)6-10(12)9-5-7-2-3-8(9)4-7/h7-10,12H,2-6H2,1H3/t7?,8?,9?,10-/m1/s1
• InChI Key： WRDZCRAFNXZUDX-SYZWKDNESA-N
• SMILES： O[C@H](CC(=O)OC)C1CC2CCC1C2

Computed Properties

• Exact Mass: 198.125594432g/mol
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3R)-3-{bicyclo2.2.1heptan-2-yl}-3-hydroxypropanoate

Methyl (3R)-3-{bicyclo[2.2.1]heptan-2-yl}-3-hydroxypropanoate

The compound methyl (3R)-3-{bicyclo[2.2.1]heptan-2-yl}-3-hydroxypropanoate (CAS No: 2228054-87-1) is a highly specialized organic molecule with a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of esters, specifically featuring a methyl group attached to a hydroxyl-containing propanoate moiety, which is further substituted by a bicyclo[2.2.1]heptane ring system at the 3-position of the hydroxyl group.

Bicyclo[2.2.1]heptane, a key structural component of this compound, is a norbornane derivative known for its rigid and stable framework. This bicyclic structure imparts unique physical and chemical properties to the molecule, making it highly versatile in various applications. The R configuration at the 3-position of the hydroxyl group ensures stereospecificity, which is crucial for its biological activity and selectivity in chemical reactions.

Recent studies have highlighted the potential of methyl (3R)-3-{bicyclo[2.2.1]heptan-2-yl}-3-hydroxypropanoate in drug design and development. Its rigid bicyclic framework allows for precise molecular interactions, making it an ideal candidate for targeting specific biological pathways or receptors. Researchers have explored its role as a scaffold in medicinal chemistry, where it has shown promise in inhibiting enzymes associated with neurodegenerative diseases and cancer.

In addition to its pharmacological applications, this compound has also found utility in materials science as a precursor for advanced polymers and coatings. The ester functionality of the molecule enables it to participate in polymerization reactions, leading to materials with enhanced mechanical and thermal properties.

From a synthetic standpoint, methyl (3R)-3-{bicyclo[2.2.1]heptan-2-yl}-3-hydroxypropanoate is typically prepared via enantioselective synthesis methods that exploit the inherent chirality of the bicyclic system. These methods often involve catalytic asymmetric induction techniques, ensuring high enantiomeric excess and enabling its use in stereo-specific applications.

Recent advancements in computational chemistry have further elucidated the electronic and steric properties of this compound, providing deeper insights into its reactivity and selectivity in various chemical transformations. These findings have paved the way for novel synthetic strategies and expanded its potential applications across diverse industries.

In conclusion, methyl (3R)-3-{bicyclo[2.2.1]heptan-2-yl}-3-hydroxypropanoate stands as a testament to the intricate interplay between molecular architecture and functionality in modern chemistry. Its unique properties continue to inspire innovative research across multiple disciplines, underscoring its significance as both a building block for advanced materials and a promising lead compound in drug discovery.